Cas no 2229509-65-1 (2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid
• CAS No: 2229509-65-1
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 6341569
• PubChem ID: 68993422
• Update Time: 2025-05-25

2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid
• EN300-1877683
• 2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)prop-2-enoic acid
• 2229509-65-1
• SCHEMBL4300862

• Inchi： 1S/C14H17NO4/c1-9(12(16)17)10-5-7-11(8-6-10)15-13(18)19-14(2,3)4/h5-8H,1H2,2-4H3,(H,15,18)(H,16,17)
• InChI Key： OKCJOQVYHNYBMM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=C)C(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid

Introduction to 2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid (CAS No: 2229509-65-1)

2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid, identified by the CAS number 2229509-65-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of β-keto acids, characterized by its prop-2-enone functional group and an amino acid derivative moiety. The presence of a tert-butoxycarbonyl (Boc) group in its structure enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid consists of a phenyl ring substituted with a Boc-amino group at the 4-position, connected to a prop-2-enoic acid backbone. This configuration imparts unique chemical properties that make it useful in various synthetic pathways, particularly in the preparation of more complex molecules. The Boc group, in particular, serves as a protecting group for amino functions, allowing for selective modifications without affecting other reactive sites in the molecule.

In recent years, there has been growing interest in β-keto acids due to their role as key intermediates in the synthesis of bioactive compounds. The enone moiety in 2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid can participate in various reactions, including Michael additions, aldol condensations, and enolate formation, which are crucial for constructing complex molecular frameworks. These reactions are widely employed in medicinal chemistry to develop novel therapeutic agents.

One of the most compelling aspects of 2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid is its potential application in the synthesis of pharmacologically active molecules. For instance, derivatives of β-keto acids have been explored as intermediates for nonsteroidal anti-inflammatory drugs (NSAIDs), anticonvulsants, and even antitumor agents. The Boc-protection allows for controlled manipulation of the amino group, enabling the introduction of diverse functional groups that can modulate biological activity.

Recent studies have highlighted the utility of 2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted in cancer therapy. By leveraging the reactivity of the enone and amino groups, researchers have been able to design inhibitors that selectively bind to specific kinase domains. This approach has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The synthesis of 2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid typically involves multi-step organic transformations starting from readily available precursors. The key steps include the formation of the prop-2-enone core followed by functionalization with the phenyl ring and subsequent introduction of the Boc-amino group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and selectivity.

The stability and versatility of 2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid make it an attractive candidate for large-scale production and industrial applications. Pharmaceutical companies often require high-purity intermediates for drug manufacturing, and this compound meets stringent quality standards due to its well-defined structure and predictable reactivity.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid (CAS No: 2229509-65-1) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.